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Compound of Interest

Compound Name: C.I. Acid red 151

Cat. No.: B12781643 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the staining of polyamide (nylon) fibers

with Acid Red 151, a common anionic azo dye. The protocol is designed to yield consistent and

reproducible results for research and development applications where precise colorimetric

analysis and fastness properties are critical.

Introduction
Acid Red 151 is widely used for dyeing protein and synthetic fibers such as wool, silk, and

polyamide. The staining mechanism relies on the ionic interaction between the anionic

sulfonate groups of the dye and the protonated amino groups of the polyamide fibers under

acidic conditions.[1] The control of pH, temperature, and auxiliary chemicals is crucial for

achieving optimal dye uptake, levelness, and fastness properties.

Experimental Protocols
This section outlines the materials, equipment, and step-by-step procedures for the exhaust

dyeing of polyamide fibers with Acid Red 151.

Materials and Equipment
Substrate: Polyamide 6 or Polyamide 6,6 fabric, scoured and bleached

Dye: Acid Red 151 (C.I. 26900)
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Chemicals:

Acetic acid (CH₃COOH) or formic acid (HCOOH) for pH adjustment

Anionic leveling agent

Sodium sulfate (Na₂SO₄) (optional, for exhaustion)

Cationic fixing agent

Non-ionic detergent

Equipment:

Laboratory-scale dyeing machine (e.g., shaking water bath, glycerin bath)

Beakers or dyeing tubes

pH meter

Spectrophotometer for colorimetric analysis

Standard laboratory glassware

Grey scale for assessing color change and staining (ISO 105-A02 and A03)

Light fastness tester (Xenon arc lamp)

Crockmeter/Rubbing fastness tester

Dyeing Workflow
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Caption: Experimental workflow for staining polyamide fibers with Acid Red 151.
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Detailed Staining Protocol
Preparation of the Dyebath:

Set the liquor ratio to 1:20 to 1:50 (weight of fiber to volume of water). For example, for a

5g fiber sample at a 1:20 ratio, use 100 mL of water.[2][3]

Add 1.0-2.0% on weight of fiber (owf) of an anionic leveling agent to the water.

Stir to dissolve.

Dyeing Procedure:

Introduce the polyamide fiber sample into the dyebath at an initial temperature of 40°C.[4]

Allow the fiber to wet out for 5-10 minutes.

Add 1.0-3.0% owf of predissolved Acid Red 151 dye to the bath.

Adjust the pH of the dyebath to 4.0-5.5 using acetic acid. For darker shades, a lower pH

within this range is recommended.[2][3]

Raise the temperature of the dyebath to 95-100°C at a rate of 1-2°C per minute.[4][5]

Hold the temperature at 95-100°C for 45-60 minutes to allow for dye migration and

fixation.[4]

After the dyeing time, cool the dyebath to approximately 70°C.

Post-Treatment:

Remove the dyed fiber from the bath and perform a cold rinse to remove excess surface

dye.

Conduct a soaping treatment in a fresh bath containing 1-2 g/L of a non-ionic detergent at

60-70°C for 10-15 minutes to remove unfixed dye.[1]

Rinse the fiber thoroughly with warm and then cold water until the rinse water is clear.
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Optional Fixation Step (for improved wash fastness): In a fresh bath, treat the dyed and

rinsed fibers with a cationic fixing agent according to the manufacturer's instructions. This

is typically done at a slightly acidic to neutral pH at around 40-60°C for 20-30 minutes.[6]

Perform a final rinse and allow the stained fibers to air dry or dry in an oven at a low

temperature.

Data Presentation
The following table summarizes the expected quantitative data for polyamide fibers stained

with Acid Red 151 according to the specified protocol.

Parameter Test Method Expected Result

Color Yield

Color Strength (K/S) Kubelka-Munk 5.0 - 10.0

Fastness Properties

Wash Fastness (Color

Change)
ISO 105-C06 (A2S) 4

Wash Fastness (Staining) ISO 105-C06 (A2S) 3-4

Light Fastness ISO 105-B02 4

Rubbing Fastness (Dry) ISO 105-X12 4

Rubbing Fastness (Wet) ISO 105-X12 3

Note: Fastness ratings are on a scale of 1-5, where 5 is the best. K/S values are dependent on

the specific polyamide substrate and dye concentration.

Signaling Pathways and Logical Relationships
Mechanism of Acid Dyeing on Polyamide
The fundamental principle of staining polyamide with acid dyes involves an ionic bonding

mechanism. This process is highly dependent on the pH of the dyebath.
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Caption: Mechanism of ionic bonding between Acid Red 151 and polyamide fibers.

Under acidic conditions, the terminal amino groups (-NH₂) of the polyamide fiber become

protonated, acquiring a positive charge (-NH₃⁺).[1] The anionic sulfonate groups (-SO₃⁻) of the

Acid Red 151 molecule are then attracted to these cationic sites, forming strong ionic bonds.

This electrostatic attraction is the primary force responsible for the fixation of the dye onto the

fiber.[1] The entire process is an equilibrium reaction, influenced by temperature, pH, and the

concentration of dye and electrolytes in the bath.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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